Cas no 530-08-5 (4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol)

4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol is a synthetic catechol derivative with potential applications in pharmaceutical and biochemical research. Its structure combines a hydroxylated aromatic ring with an isopropylaminoalkyl side chain, suggesting possible adrenergic activity or receptor-binding properties. The compound's catechol moiety may confer antioxidant characteristics, while the secondary amine functionality could enhance solubility and bioavailability. This molecule may serve as an intermediate in the synthesis of more complex bioactive compounds or as a tool for studying adrenergic pathways. Its defined stereochemistry, if specified, could further influence its pharmacological profile. The compound's purity and stability under standard laboratory conditions make it suitable for investigative applications requiring precise molecular interactions.
4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol structure
530-08-5 structure
Product Name:4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol
CAS No:530-08-5
MF:C13H21NO3
MW:239.310744047165
MDL:MFCD00867038
CID:369030
PubChem ID:3762
Update Time:2025-06-07

4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-[1-hydroxy-2-[(1-methylethyl)amino]butyl]-
    • 4-[1-hydroxy-2-(propan-2-ylamino)butyl]benzene-1,2-diol
    • 1-(3,4-dihydroxy-phenyl)-2-isopropylamino-butan-1-ol
    • Bronkometer
    • Bronkosol
    • Dilabron
    • Etyprenaline
    • Etyprenalinum
    • Isoetarin
    • Isoetarina
    • Isoetarine
    • Isoetarinum
    • isoetharine
    • 4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol
    • 4-[1-Hydroxy-2-(isopropylamino)butyl]-1,2-benzenediol
    • BDBM52083
    • Prestwick3_000749
    • NCGC00018239-04
    • 4-(1-HYDROXY-2-[(1-METHYLETHYL)AMINO]BUTYL)-1,2-BENZENEDIOL METHANESULFONATE SALT
    • D04625
    • CHEMBL1201213
    • Isoetharine (USP)
    • DB00221
    • NCGC00018239-02
    • 4-[1-hydroxy-2-(isopropylamino)butyl]pyrocatechol;mesylic acid
    • Win-3406
    • C07053
    • WIN3406
    • DTXSID9048560
    • Isoetarina [INN-Spanish]
    • HY-B1481A
    • NCGC00089806-03
    • Prestwick1_000749
    • SBI-0050650.P002
    • BRD-A24587114-066-03-5
    • NCGC00018239-13
    • CS-0013625
    • NCGC00018239-11
    • methanesulfonic acid;4-[1-oxidanyl-2-(propan-2-ylamino)butyl]benzene-1,2-diol
    • 3,4-Dihydroxy-.alpha.-[1-(isopropylamino)propyl]benzyl alcohol
    • AKOS040758641
    • 1,2-Benzenediol, 4-[1-hydroxy-2-[(1-methylethyl)amino]butyl]-
    • cid_23702
    • Win 3406
    • HUYWAWARQUIQLE-UHFFFAOYSA-N
    • SPBio_002677
    • NCGC00018239-06
    • Prestwick0_000749
    • BSPBio_000738
    • Prestwick2_000749
    • SCHEMBL56515
    • NCGC00089806-02
    • BRD-A24587114-066-14-2
    • SDCCGSBI-0050650.P003
    • Q6085646
    • M1003_000
    • EINECS 208-472-1
    • Isoetharine [USAN:USP]
    • CCG-204757
    • NCGC00018239-08
    • 1,2-Benzenediol, 4-(1-hydroxy-2-((1-methylethyl)amino)butyl)-
    • NCGC00018239-03
    • Bronkometer; Dilabron; Etyprenaline; Isoctarine
    • EN300-24707093
    • 530-08-5
    • BPBio1_000812
    • GTPL7205
    • Neoisuprel
    • NS00006761
    • 4-{1-hydroxy-2-[(propan-2-yl)amino]butyl}benzene-1,2-diol
    • Lopac0_000671
    • Isoetarinum [INN-Latin]
    • CHEBI:6005
    • L001043
    • BRD-A24587114-066-22-5
    • DA-74554
    • BRD-A24587114-066-23-3
    • BRD-A24587114-066-21-7
    • MDL： MFCD00867038
    • Inchi： 1S/C13H21NO3/c1-4-10(14-8(2)3)13(17)9-5-6-11(15)12(16)7-9/h5-8,10,13-17H,4H2,1-3H3
    • InChI Key： HUYWAWARQUIQLE-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC(=C(C=1)O)O)C(CC)NC(C)C

Computed Properties

  • Exact Mass: 239.15223
  • Monoisotopic Mass: 239.152144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.7
  • XLogP3: 1.7

Experimental Properties

  • PSA: 72.72
  • LogP: 2.2

4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-24707093-0.05g
4-{1-hydroxy-2-[(propan-2-yl)amino]butyl}benzene-1,2-diol
 530-08-5 95%
0.05g
 $2755.0 2024-06-19

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